Cas no 1692525-65-7 (3-amino-6-(propan-2-yloxy)pyridine-2-carbonitrile)

• Product Name: 3-amino-6-(propan-2-yloxy)pyridine-2-carbonitrile
• CAS No: 1692525-65-7
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6234329
• PubChem ID: 103469539
• Update Time: 2025-06-14

3-amino-6-(propan-2-yloxy)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-(propan-2-yloxy)pyridine-2-carbonitrile
• EN300-1296253
• 1692525-65-7

• Inchi： 1S/C9H11N3O/c1-6(2)13-9-4-3-7(11)8(5-10)12-9/h3-4,6H,11H2,1-2H3
• InChI Key： YRESBEUDLPZKBY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C#N)N=1)N)C(C)C

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.9Ų

Additional information on 3-amino-6-(propan-2-yloxy)pyridine-2-carbonitrile

Research Brief on 3-amino-6-(propan-2-yloxy)pyridine-2-carbonitrile (CAS: 1692525-65-7) in Chemical Biology and Pharmaceutical Applications

3-amino-6-(propan-2-yloxy)pyridine-2-carbonitrile (CAS: 1692525-65-7) is a pyridine derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile scaffold and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules known for their broad pharmacological activities, including anti-inflammatory, antimicrobial, and kinase inhibitory properties. Recent studies have explored its role as a key intermediate in the synthesis of novel drug candidates targeting various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-amino-6-(propan-2-yloxy)pyridine-2-carbonitrile as a building block for the development of selective kinase inhibitors. The study demonstrated that modifications at the amino and cyano functional groups of the pyridine core could significantly enhance binding affinity to specific kinase targets, such as JAK2 and EGFR. Molecular docking simulations further revealed that the isopropoxy group at the 6-position contributes to optimal hydrophobic interactions within the ATP-binding pocket of these kinases.

Another notable application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it served as a precursor for the synthesis of novel antimicrobial agents. The research team synthesized a series of derivatives by coupling the amino group with various sulfonamide moieties, resulting in compounds with potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The lead compound from this series exhibited a MIC90 value of ≤2 µg/mL against these pathogens, highlighting the potential of 3-amino-6-(propan-2-yloxy)pyridine-2-carbonitrile as a scaffold for antibiotic development.

From a chemical biology perspective, recent work published in ACS Chemical Biology (2024) has explored the use of 1692525-65-7 as a fluorescent probe for monitoring enzymatic activity. The researchers developed a FRET-based assay where the cyano group of the molecule participates in energy transfer with a nearby fluorophore, enabling real-time monitoring of protease activity in live cells. This application demonstrates the compound's utility beyond traditional drug discovery, extending into biochemical tool development.

The synthetic accessibility of 3-amino-6-(propan-2-yloxy)pyridine-2-carbonitrile has also been a focus of recent research. A 2023 Organic Process Research & Development publication detailed an improved, scalable synthesis route with a 78% overall yield and >99% purity, addressing previous challenges in large-scale production. This advancement is particularly significant for pharmaceutical applications where consistent quality and quantity of the intermediate are crucial for downstream drug development.

In conclusion, current research on 1692525-65-7 demonstrates its growing importance in both drug discovery and chemical biology. Its structural features allow for diverse modifications, making it a valuable scaffold for developing therapeutics targeting various diseases. Future research directions may include exploring its potential in targeted protein degradation (PROTACs) and as a covalent inhibitor scaffold, areas that are rapidly gaining traction in pharmaceutical research.